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For Researchers, Scientists, and Drug Development Professionals

Abstract
ETP-46464 is a potent, cell-permeable, multi-kinase inhibitor with significant implications for

cancer therapy. This document provides an in-depth technical overview of the downstream

signaling pathways modulated by ETP-46464. It is designed to serve as a comprehensive

resource for researchers and drug development professionals, offering detailed information on

its mechanism of action, target inhibition, and the cellular consequences of its activity.

Particular emphasis is placed on its role as an inhibitor of the Ataxia Telangiectasia and Rad3-

related (ATR) and mammalian Target of Rapamycin (mTOR) kinases, key regulators of the

DNA damage response (DDR) and cell growth, respectively.

Core Mechanism of Action
ETP-46464 exerts its biological effects through the competitive inhibition of multiple

phosphatidylinositol 3-kinase-related kinases (PIKKs). Its primary targets are ATR and mTOR,

but it also demonstrates activity against DNA-dependent protein kinase (DNA-PK),

phosphoinositide 3-kinase alpha (PI3Kα), and Ataxia Telangiectasia Mutated (ATM)[1][2][3][4]
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[5]. This multi-targeted profile allows ETP-46464 to disrupt several critical cellular processes,

including cell cycle checkpoints, DNA repair, and cell growth and proliferation pathways[2][6].

Quantitative Inhibitory Profile
The inhibitory potency of ETP-46464 against its key kinase targets has been quantified through

various in vitro assays. The half-maximal inhibitory concentration (IC50) values are

summarized in the table below, providing a clear comparison of its activity across the PIKK

family.

Target Kinase IC50 (nM)

mTOR 0.6[1][3][5]

ATR 14, 25[1][3][4][5][7][8]

DNA-PK 36[1][3][5]

PI3Kα 170[1][3][5]

ATM 545[1][3][5]

Downstream Signaling Pathways
The inhibitory action of ETP-46464 triggers a cascade of downstream effects, primarily through

the disruption of the ATR/Chk1 and PI3K/mTOR signaling axes.

ATR/Chk1 Pathway Inhibition
ATR is a master regulator of the DNA damage response, particularly in response to single-

stranded DNA breaks and replication stress[9][10]. Upon activation, ATR phosphorylates a

number of downstream targets, most notably the checkpoint kinase 1 (Chk1). This initiates a

signaling cascade that leads to cell cycle arrest, allowing time for DNA repair[6][11].

By inhibiting ATR, ETP-46464 prevents the phosphorylation and activation of Chk1[9][12]. This

abrogation of the G2/M checkpoint forces cells with DNA damage to enter mitosis prematurely,

leading to mitotic catastrophe and cell death[1][6]. This mechanism is particularly effective in

cancer cells, which often have a high degree of replicative stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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